Cas no 219930-11-7 (Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro-)
219930-11-7 structure
Product Name:Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro-
CAS No:219930-11-7
MF:C13H7Cl2NO6S
MW:376.168780565262
CID:243771
PubChem ID:2799840
Update Time:2025-04-19
Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro-
- 4-(2,5-dichlorophenyl)sulfonyl-3-nitrobenzoic acid
- 4-[(2,5-DICHLOROPHENYL)SULFONYL]-3-NITROBENZOIC ACID
- HMS545D18
- CCG-236353
- 4-(2,5-dichlorophenylsulfonyl)-3-nitrobenzoic acid
- DTXSID00384115
- Maybridge1_001316
- 219930-11-7
- FT-0702413
- Oprea1_078985
-
- Inchi: 1S/C13H7Cl2NO6S/c14-8-2-3-9(15)12(6-8)23(21,22)11-4-1-7(13(17)18)5-10(11)16(19)20/h1-6H,(H,17,18)
- InChI Key: NGZIKFIAUWCONG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1S(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])(=O)=O)Cl
Computed Properties
- Exact Mass: 374.93700
- Monoisotopic Mass: 374.9371135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Density: 1.663
- Melting Point: 260 °C
- Boiling Point: 604°C at 760 mmHg
- Flash Point: 319.1°C
- Refractive Index: 1.647
- PSA: 125.64000
- LogP: 5.03660
Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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